Cas no 15163-03-8 (Ytterbium(III)bromide hydrate)

• Product Name: Ytterbium(III)bromide hydrate
• CAS No: 15163-03-8
• MF: Br₃H₂OYb
• MW: 430.767271518707
• MDL: MFCD00150368
• CID: 87496
• PubChem ID: 16217072
• Update Time: 2025-05-19

Ytterbium(III)bromide hydrate Chemical and Physical Properties

Names and Identifiers

• Ytterbium(III)bromide hydrate
• ytterbium(3+),tribromide,hydrate
• YTTERBIUM BROMIDE HYDRATE
• Ytterbium tribromide hexahydrate
• YtterbiuM(III) broMide dihydrate
• Ytterbium Bromide Hydrate 99.9%
• YTTERBIUM BROMIDE HYDRATE, 99.999%
• Ytterbium(III)bromide hydrate, 99.99%
• Ytterbium(III) bromide dihydrate 99,99%
• Ytterbium(III)bromidehydrate(99.9%-Yb)(REO)
• Ytterbium(III) bromide hydrate, REacton(R), 99.99% (REO)
• 226944-34-9
• Ytterbium(III) bromide hydrate
• MFCD00150368
• Ytterbium(III) bromide hydrate, REacton?
• 15163-03-8
• tribromoytterbium;hydrate

• MDL： MFCD00150368
• Inchi： 1S/3BrH.H2O.Yb/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： MXYLXTAFQDIBHN-UHFFFAOYSA-K
• SMILES： [Yb](Br)(Br)Br.O

Computed Properties

• Exact Mass: 428.70400
• Monoisotopic Mass: 428.70444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 300 °C(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 9.23000
• LogP: -9.05230
• Solubility: Not available
• Sensitiveness: Hygroscopic

Ytterbium(III)bromide hydrate Security Information

• WGK Germany：3
• TSCA：Yes

Additional information on Ytterbium(III)bromide hydrate

Recent Advances in the Application of Ytterbium(III) Bromide Hydrate (CAS 15163-03-8) in Chemical and Biomedical Research

Ytterbium(III) bromide hydrate (CAS 15163-03-8) has recently garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. This rare earth compound, characterized by its high thermal stability and catalytic activity, has been extensively studied for its potential in organic synthesis, material science, and biomedical applications. Recent studies have highlighted its role as a Lewis acid catalyst in various organic transformations, including Friedel-Crafts alkylations, Diels-Alder reactions, and asymmetric synthesis, offering high yields and enantioselectivity under mild conditions.

In the realm of material science, Ytterbium(III) bromide hydrate has been employed in the development of advanced luminescent materials and quantum dots. Its ability to act as a dopant in optical fibers and semiconductors has opened new avenues for the fabrication of high-performance optoelectronic devices. Furthermore, its biocompatibility and low toxicity have spurred interest in its use as a contrast agent in magnetic resonance imaging (MRI) and as a potential therapeutic agent in targeted drug delivery systems.

Recent research has also explored the compound's antimicrobial properties, with studies demonstrating its efficacy against a range of pathogenic bacteria and fungi. This has led to investigations into its potential use in antimicrobial coatings for medical devices and as an additive in pharmaceutical formulations to enhance stability and efficacy. The compound's ability to modulate oxidative stress and inflammation has further positioned it as a candidate for the treatment of chronic inflammatory diseases and cancer.

Despite these promising developments, challenges remain in optimizing the synthesis and purification of Ytterbium(III) bromide hydrate to ensure reproducibility and scalability. Additionally, further studies are needed to fully elucidate its mechanisms of action in biological systems and to assess its long-term safety profile. Nevertheless, the growing body of research underscores the compound's potential to drive innovation across multiple disciplines, making it a focal point for future investigations in chemical and biomedical research.